Cas no 10547-46-3 ([(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl ethyl hydrogen phosphate)

• Product Name: [(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl ethyl hydrogen phosphate
• CAS No: 10547-46-3
• MF: C₁₂H₁₈N₅O₇P
• MW: 375.274383068085
• CID: 203470
• PubChem ID: 54097206
• Update Time: 2024-03-01

[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl ethyl hydrogen phosphate Chemical and Physical Properties

Names and Identifiers

• 5'-Adenylic acid,monoethyl ester (8CI,9CI)
• 5'-Adenylicacid, ethyl ester (6CI,7CI)
• Adenosine 5'-ethylphosphate
• Monoethyl 5'-adenylate
• 5'-Adenylic acid ethyl ester
• 5'-Adenylic acid, monoethyl ester
• [(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl ethyl hydrogen phosphate

• Inchi： 1S/C12H18N5O7P/c1-2-22-25(20,21)23-3-6-8(18)9(19)12(24-6)17-5-16-7-10(13)14-4-15-11(7)17/h4-6,8-9,12,18-19H,2-3H2,1H3,(H,20,21)(H2,13,14,15)/t6-,8-,9-,12-/m1/s1
• InChI Key： MXYRBUKSSSUFQO-WOUKDFQISA-N
• SMILES： P(=O)(O)(OCC)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 375.09438493g/mol
• Monoisotopic Mass: 375.09438493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 175

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside monophosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside monophosphates